Cas no 876578-55-1 (1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine)

1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine is a sulfonamide-based compound featuring a piperazine core with dual sulfonyl functionalities. Its structure incorporates a 2-chlorobenzenesulfonyl group and a 2-phenylethenesulfonyl moiety, which may confer unique reactivity and binding properties in chemical synthesis or pharmaceutical applications. The presence of the chlorophenyl group enhances electrophilic character, while the styrenesulfonyl component offers potential for further functionalization. This compound is of interest in medicinal chemistry for its potential as a building block in the development of biologically active molecules, particularly those targeting sulfonamide-interacting proteins or enzymes. Its well-defined structure allows for precise modifications, making it a versatile intermediate in organic synthesis.
1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine structure
876578-55-1 structure
Product Name:1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine
CAS No:876578-55-1
MF:C18H19ClN2O4S2
MW:426.937461137772
CID:6400031
PubChem ID:16349192
Update Time:2025-06-29

1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 876578-55-1
    • Z45414488
    • EN300-26590112
    • 1-(2-chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine
    • 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine
    • Inchi: 1S/C18H19ClN2O4S2/c19-17-8-4-5-9-18(17)27(24,25)21-13-11-20(12-14-21)26(22,23)15-10-16-6-2-1-3-7-16/h1-10,15H,11-14H2/b15-10+
    • InChI Key: KQEBRNATAABDSM-XNTDXEJSSA-N
    • SMILES: ClC1C=CC=CC=1S(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 426.0474771g/mol
  • Monoisotopic Mass: 426.0474771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.5Ų

1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26590112-0.05g
1-(2-chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine
876578-55-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine

Introduction to 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 876578-55-1)

The compound 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine, identified by its CAS number 876578-55-1, represents a significant advancement in the field of medicinal chemistry. This sulfonamide-based piperazine derivative has garnered attention due to its unique structural features and potential therapeutic applications. The presence of both 2-chlorobenzenesulfonyl and 2-phenylethenesulfonyl moieties introduces a rich chemical diversity, enabling its exploration in various pharmacological contexts.

Recent research has highlighted the importance of sulfonamide derivatives in drug design, particularly for their ability to modulate biological targets with high specificity. The sulfonyl groups in this compound contribute to its interactions with biological receptors, making it a promising candidate for further investigation. Specifically, the combination of a chlorobenzene ring and anstyrene sulfonyl moiety enhances its pharmacokinetic properties, facilitating better solubility and bioavailability.

In the realm of medicinal chemistry, the piperazine core is a well-documented scaffold for central nervous system (CNS) drugs. Its structural flexibility allows for fine-tuning of pharmacological activity, which is crucial for developing novel therapeutics. The substitution pattern in 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine suggests potential applications in treating neurological disorders, given the known efficacy of piperazine derivatives in modulating neurotransmitter systems.

Current studies are exploring the compound's interactions with enzymes and receptors involved in neurodegenerative diseases. The chlorobenzene sulfonyl group has been shown to exhibit inhibitory effects on certain enzymes, while the styrene sulfonyl moiety may contribute to its binding affinity for specific receptors. These findings align with the growing interest in multitargeted drug discovery, where compounds like this one can simultaneously interact with multiple biological pathways.

The synthesis of 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine involves a series of well-established organic reactions, including sulfonylation and nucleophilic substitution. The use of advanced synthetic techniques ensures high purity and yield, which are critical for preclinical and clinical studies. Researchers have leveraged modern spectroscopic methods to elucidate its molecular structure, confirming the presence of all intended functional groups.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural motifs present in 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Furthermore, computational modeling studies have predicted favorable binding interactions with target proteins, reinforcing its candidacy as a therapeutic agent.

As research progresses, the compound is being evaluated in vitro and in vivo to assess its efficacy and safety profiles. Preliminary data indicate promising results in models of CNS disorders, where it demonstrates ability to modulate key neurotransmitter pathways without significant side effects. These early successes have spurred interest among pharmaceutical companies looking to develop next-generation treatments for neurological conditions.

The development of novel sulfonamide derivatives like 1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By combining synthetic expertise with biological insights, researchers can accelerate the discovery of new drugs that address unmet medical needs. The compound's unique structure provides a foundation for further optimization, potentially leading to more effective therapies.

In conclusion,1-(2-Chlorobenzenesulfonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 876578-55-1) represents a significant contribution to modern medicinal chemistry. Its structural features and pharmacological potential make it a valuable tool for investigating neurological disorders and developing new treatments. As research continues to uncover its therapeutic benefits, this compound is poised to play a crucial role in advancing patient care and improving quality of life.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司